N-(4-ethoxyphenyl)-2-[4-(2-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H27N3O3/c1-3-27-18-10-8-17(9-11-18)22-21(25)16-23-12-14-24(15-13-23)19-6-4-5-7-20(19)26-2/h4-11H,3,12-16H2,1-2H3,(H,22,25)
• InChI Key: KMHWBEWPURDQDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

N-(4-ethoxyphenyl)-2-[4-(2-methoxyphenyl)-1-piperazinyl]acetamide, commonly known as EMAP, is a chemical compound that has been widely studied for its potential therapeutic applications. EMAP belongs to the class of piperazine derivatives and has demonstrated promising results in scientific research.

Scientific Research Applications

EMAP has been extensively studied for its potential therapeutic applications. It has been shown to have anticonvulsant, anxiolytic, and antidepressant effects in animal models. EMAP has also been investigated for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of EMAP is not fully understood. However, it is believed to act as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. EMAP has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission. This mechanism of action may explain the anticonvulsant and anxiolytic effects of EMAP.
Biochemical and Physiological Effects
EMAP has been shown to have several biochemical and physiological effects. It has been demonstrated to increase the levels of GABA in the brain, which is associated with its anxiolytic and anticonvulsant effects. EMAP has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. This effect may explain the potential neuroprotective effects of EMAP.

Advantages and Limitations for Lab Experiments

EMAP has several advantages for lab experiments. It is a relatively simple compound to synthesize and can be obtained in high purity. EMAP has also demonstrated promising results in animal models, making it a potential candidate for further research. However, there are also limitations to using EMAP in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its effects on different biological systems.

Future Directions

There are several future directions for research on EMAP. One potential area of research is its potential use in the treatment of neuropathic pain. EMAP has been shown to have analgesic effects in animal models, and further research is needed to determine its potential use in humans. Another area of research is its potential use in the treatment of Alzheimer's disease and Parkinson's disease. EMAP has been shown to have neuroprotective effects in animal models, and further research is needed to determine its potential use in humans. Finally, further research is needed to elucidate the mechanism of action of EMAP and its effects on different biological systems.
Conclusion
In conclusion, EMAP is a promising compound that has demonstrated potential therapeutic applications. Its synthesis method is relatively simple, and it has been extensively studied for its anticonvulsant, anxiolytic, and antidepressant effects. EMAP has several biochemical and physiological effects, and further research is needed to determine its potential use in humans. Overall, EMAP represents an exciting area of research for the development of new therapeutics.